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Compound of Interest

Compound Name:
4'-Cyano-2',6'-

dimethylacetophenone

Cat. No.: B8311482

Get Quote

CAS Registry Number:Referenced as 4'-Cyano-2',6'-dimethylacetophenone (InChIKey:

HZQUAMCVQNXYTQ-UHFFFAOYSA-N)[1]

Executive Summary & Chemical Identity
4-Acetyl-3,5-dimethylbenzonitrile is a specialized aromatic ketone intermediate used primarily

in the synthesis of high-value pharmaceutical agents, including HIV non-nucleoside reverse

transcriptase inhibitors (NNRTIs) and GPR40 receptor agonists. Its structure is characterized

by a benzene core substituted with a nitrile group (electron-withdrawing), an acetyl group

(ketone), and two methyl groups that provide significant steric hindrance.[1]

This steric crowding at the 3,5-positions (relative to the nitrile) or 2,6-positions (relative to the

acetyl) dictates its unique reactivity profile, making it a challenging but critical "scaffold" for drug

design.
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Parameter Detail

IUPAC Name 4-Acetyl-3,5-dimethylbenzonitrile

Common Synonyms
4'-Cyano-2',6'-dimethylacetophenone; 1-(4-

Cyano-2,6-dimethylphenyl)ethanone

Molecular Formula C₁₁H₁₁NO

Molecular Weight 173.21 g/mol

InChIKey HZQUAMCVQNXYTQ-UHFFFAOYSA-N

SMILES CC1=CC(=CC(=C1C(=O)C)C)C#N

Primary Precursor
4-Bromo-3,5-dimethylbenzonitrile (CAS 75344-

77-3)

Synthesis & Production Protocols
The synthesis of 4-acetyl-3,5-dimethylbenzonitrile is non-trivial due to the electronic conflict

between the directing groups and the steric bulk of the methyl substituents. Two primary

methodologies are established: Friedel-Crafts Acylation (Industrial Route) and Metal-Halogen

Exchange (Precision Lab Route).

Method A: Friedel-Crafts Acylation (Scale-Up Route)
This method utilizes 2,6-dimethylbenzonitrile. The methyl groups activate the ring, but the nitrile

group strongly deactivates it. However, the 4-position is para to the nitrile and meta to the

methyls, making it the electronically favored site for electrophilic attack, despite the

deactivation.

Protocol:

Reagents: 2,6-Dimethylbenzonitrile (1.0 eq), Acetyl Chloride (1.2 eq), Aluminum Chloride

(AlCl₃, 1.5 eq).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Procedure:
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Suspend AlCl₃ in dry DCE at 0°C under Argon.

Add Acetyl Chloride dropwise; stir for 15 min to form the acylium ion complex.

Add 2,6-Dimethylbenzonitrile slowly.

Reflux the mixture for 4–6 hours. The steric bulk of the methyl groups prevents ortho-

acylation, directing the acetyl group exclusively to the 4-position (para to CN).

Quench: Pour onto crushed ice/HCl.

Workup: Extract with DCM, wash with brine, dry over Na₂SO₄.

Purification: Recrystallization from Ethanol/Hexane.

Method B: Palladium-Catalyzed Stille Coupling
(Precision Route)
For higher purity and when starting from the halogenated precursor, the Stille coupling or a

Lithiation/Acylation sequence is preferred.

Protocol:

Precursor: 4-Bromo-3,5-dimethylbenzonitrile (CAS 75344-77-3).

Reagents: Tributyl(1-ethoxyvinyl)tin (1.1 eq), Pd(PPh₃)₄ (5 mol%).

Procedure:

Dissolve bromide and tin reagent in dry Toluene/Dioxane.

Degas with Argon for 20 min.

Add catalyst and heat to 100°C for 12–16 hours.

Hydrolysis: Treat the intermediate enol ether with 1M HCl to reveal the ketone.

Yield: Typically 75–85%.
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Visualization of Synthesis Pathways

Reaction Type

2,6-Dimethylbenzonitrile
(Deactivated Ring)

4-Acetyl-3,5-dimethylbenzonitrile
(Target)Friedel-Crafts

(AlCl3, AcCl, Reflux)

4-Bromo-3,5-dimethylbenzonitrile
(Halogenated Precursor) Enol Ether Intermediate

Stille Coupling
(Pd(PPh3)4, Tin Reagent)

Acylium Complex
[AlCl3 + AcCl]

Electrophilic Attack

Acid Hydrolysis
(HCl)

Electrophilic Aromatic Sub.

Pd-Catalyzed Coupling

Click to download full resolution via product page

Figure 1: Dual synthetic pathways for 4-Acetyl-3,5-dimethylbenzonitrile, highlighting the

Industrial Friedel-Crafts route and the Laboratory Stille Coupling route.

Applications in Drug Discovery
This compound serves as a "linchpin" intermediate. The nitrile group provides a handle for

heterocycle formation (e.g., triazines, amidines), while the acetyl group allows for condensation

reactions (e.g., aldol, hydrazone formation).

Key Therapeutic Areas
HIV-1 NNRTIs (Diarylpyrimidines):

Analogues of Rilpivirine (TMC278) often require substituted benzonitriles. The 3,5-

dimethyl pattern locks the conformation of the inhibitor within the NNRTI binding pocket of

the viral reverse transcriptase, improving potency against wild-type and mutant strains

(e.g., K103N).

GPR40 Agonists (Diabetes Type 2):
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Used in the synthesis of indanyloxydihydrobenzofuranylacetic acid derivatives. The acetyl

group is often converted to a tertiary alcohol or a heterocycle to engage the receptor's

polar binding site.

1,2,4-Triazine Antibacterials:

As described in patent EP2141164A1, the acetyl group is condensed with

thiosemicarbazide or similar nucleophiles to form triazine rings, which inhibit bacterial

heptose synthesis (LPS pathway).

Structural Logic: Why 3,5-Dimethyl?
The methyl groups at positions 3 and 5 are not merely spectators; they are conformational

locks.

Restricted Rotation: They prevent the free rotation of the phenyl ring when bound to a larger

scaffold (like a pyrimidine or triazine).

Hydrophobic Packing: They fill hydrophobic pockets in enzyme active sites (e.g., the "wing"

regions of HIV RT).

Application Workflow
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Figure 2: Divergent synthetic utility of the core scaffold, leading to three distinct pharmaceutical

classes.

Analytical Characterization
To validate the synthesis of 4-acetyl-3,5-dimethylbenzonitrile, the following spectroscopic

signatures must be confirmed.

Technique
Expected Signal
(Approximate)

Structural Assignment

¹H NMR (CDCl₃) δ 2.5–2.6 ppm (s, 3H) Acetyl methyl group (-COCH₃)

δ 2.4–2.5 ppm (s, 6H) Aromatic methyls (Ar-CH₃)

δ 7.3–7.5 ppm (s, 2H) Aromatic protons (H2, H6)

IR Spectroscopy ~2220–2230 cm⁻¹ Nitrile (C≡N) stretch

~1680–1690 cm⁻¹
Ketone (C=O) stretch

(Conjugated)

MS (ESI/GC) m/z 173 [M]⁺ Molecular Ion

Note on NMR: The aromatic signal will appear as a singlet because the two aromatic protons

are chemically equivalent due to the plane of symmetry passing through the C1-C4 axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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